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Introduction

MK-0736 was a selective inhibitor of the enzyme 11[3-hydroxysteroid dehydrogenase type 1
(11B-HSD1) developed by Merck & Co. The rationale for its development was based on the
hypothesis that inhibiting 113-HSD1 would decrease the intracellular conversion of inactive
cortisone to active cortisol, thereby addressing features of the metabolic syndrome, including
hypertension and type 2 diabetes mellitus.[1][2] Despite showing some promising effects in
early clinical trials, the development of MK-0736 was ultimately discontinued.[2] This technical
guide provides a comprehensive overview of the discovery and development history of MK-
0736, summarizing available data and outlining key experimental protocols.

Mechanism of Action and Preclinical Development

MK-0736 was designed as a potent and selective inhibitor of 113-HSD1.[3] This enzyme is
highly expressed in key metabolic tissues such as the liver and adipose tissue, where it plays a
crucial role in regulating intracellular glucocorticoid levels.[2] By catalyzing the conversion of
cortisone to the active glucocorticoid cortisol, 113-HSD1 can amplify glucocorticoid receptor
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activation in a tissue-specific manner.[2] Overactivity of 113-HSD1 has been linked to the
pathophysiology of metabolic syndrome.[2]

While specific in-vitro potency (IC50) and selectivity data for MK-0736 against 113-HSD1 and
the related 11B3-HSD2 isoform are not publicly available, it was characterized as a "selective"
inhibitor, suggesting favorable differentiation against 113-HSD2 to avoid potential
mineralocorticoid-related side effects.[4] Detailed preclinical pharmacokinetic and structure-
activity relationship (SAR) studies for MK-0736 have not been disclosed in the public domain.

Signaling Pathway

The therapeutic rationale for MK-0736 is centered on modulating the glucocorticoid signaling
pathway at the tissue-specific level.
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Figure 1: 113-HSD1 Signaling Pathway and Inhibition by MK-0736.
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Clinical Development

MK-0736 underwent at least two Phase Il clinical trials to evaluate its efficacy and safety in
patients with hypertension and type 2 diabetes mellitus.

Clinical Trial NCT00274716

This multicenter, randomized, double-blind, placebo-controlled study assessed the efficacy and
safety of MK-0736 in overweight to obese patients with hypertension.[4]

» Patient Population: Patients aged 18-75 years with a sitting diastolic blood pressure (SiDBP)
of 90-104 mm Hg and a systolic blood pressure (SBP) of <160 mm Hg after a washout of
prior antihypertensive medications. Participants had a Body Mass Index (BMI) of 227 to <41
kg/m 2,[4]

o Study Design: Patients were randomized to receive one of the following treatments for 12
weeks:

o

MK-0736 2 mg/day

[e]

MK-0736 7 mg/day

o

MK-0916 6 mg/day (another 113-HSD1 inhibitor)

[¢]

Placebo

e Primary Endpoint: The primary endpoint was the placebo-adjusted change from baseline in
trough SiDBP after 12 weeks of treatment with 7 mg/day of MK-0736.[4]

» Blood Pressure Measurement: Specific details on the blood pressure measurement protocol
are not available in the provided search results.

o Biochemical Analysis: Methods for analyzing LDL-C and HDL-C are not specified in the
search results.

The primary endpoint of a statistically significant reduction in SIDBP was not met.[4] However,
treatment with 7 mg/day of MK-0736 did result in some modest improvements in other
metabolic parameters.[4]
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Placebo-Adjusted
Parameter Treatment Group Change from p-value
Baseline

Sitting Diastolic Blood

Pressure (SIDBP) MK-0736 7 mg/day -2.2 mm Hg 0.157

LDL-Cholesterol MK-0736 7 mg/day -12.3% Not Reported
HDL-Cholesterol MK-0736 7 mg/day -6.3% Not Reported
Body Weight MK-0736 7 mg/day -1.4 kg Not Reported

Table 1: Key Efficacy Results from Clinical Trial NCT00274716.[4]

Clinical Trial NCT00806585

This dose-ranging study was designed to evaluate the effectiveness and tolerability of MK-0736
in patients with both type 2 diabetes mellitus and hypertension who were already on stable
therapy with an angiotensin-converting enzyme (ACE) inhibitor or an angiotensin receptor
blocker (ARB).[5]

» Patient Population: Patients with type 2 diabetes and hypertension.[5]

o Study Design: This was a dose-ranging study with multiple treatment arms, including
different doses of MK-0736, placebo, and hydrochlorothiazide (HCTZ) as an active
comparator.[5] The study included a pre-randomization phase, a treatment phase, and a
post-treatment follow-up.[5] The planned treatment duration was up to 76 weeks for some
arms.[5]

e |[nterventions:

[e]

MK-0736 at varying doses (e.g., 0.5 mg, 2.0 mg, 8.0 mg daily)

Placebo

o

[¢]

Hydrochlorothiazide (12.5 mg daily)
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» Endpoints: The primary endpoints for this study are not detailed in the available search
results.

The results of this clinical trial have not been publicly disclosed in the provided search results.

Experimental Workflow for Clinical Trial NCT00274716
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Figure 2: Workflow of Clinical Trial NCT00274716.

Discontinuation of Development

The development of MK-0736 was discontinued, a fate shared by many other 113-HSD1
inhibitors.[2] While a specific reason for the discontinuation of MK-0736 has not been officially

released by Merck & Co., the broader challenges faced by this class of drugs likely played a
significant role. These challenges include:
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» Modest Efficacy: As seen with MK-0736, the clinical effects of 113-HSD1 inhibitors on key
metabolic parameters such as blood pressure and glucose control have often been modest,
particularly when compared to existing therapies.[4][6]

o Safety and Tolerability Concerns: Although MK-0736 was generally well-tolerated in the
reported study, concerns with the drug class include potential effects on the hypothalamic-
pituitary-adrenal (HPA) axis and androgen metabolism.[1][7]

Conclusion

MK-0736 was a selective 113-HSD1 inhibitor that progressed to Phase Il clinical trials for the
treatment of hypertension and metabolic syndrome. While it demonstrated some modest
beneficial effects on lipid profiles and body weight, it failed to meet its primary endpoint for
blood pressure reduction in a key study.[4] The discontinuation of its development reflects the
broader challenges in translating the preclinical promise of 113-HSD1 inhibition into robust
clinical efficacy. Further research in this area may require a better understanding of the tissue-
specific roles of 113-HSD1 and the development of inhibitors with improved therapeutic
windows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23990334/
https://pubmed.ncbi.nlm.nih.gov/23990334/
https://www.mdpi.com/2218-0532/89/1/5
https://www.benchchem.com/product/b12765367/docs#mk-0736-a-technical-overview-of-its-discovery-and-development
https://www.benchchem.com/product/b12765367/docs#mk-0736-a-technical-overview-of-its-discovery-and-development
https://www.benchchem.com/product/b12765367/docs#mk-0736-a-technical-overview-of-its-discovery-and-development
https://www.benchchem.com/product/b12765367/docs#mk-0736-a-technical-overview-of-its-discovery-and-development
https://www.benchchem.com/product/b12765367?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

